Cas no 114442-85-2 (4H-benzo[f]quinolin-7-one)

4H-benzo[f]quinolin-7-one structure
4H-benzo[f]quinolin-7-one structure
Product Name:4H-benzo[f]quinolin-7-one
CAS No:114442-85-2
MF:C13H9NO
MW:195.216663122177
CID:2612857
PubChem ID:54318476
Update Time:2025-04-21

4H-benzo[f]quinolin-7-one Chemical and Physical Properties

Names and Identifiers

    • 4H-benzo[f]quinolin-7-one
    • AKOS006315307
    • 114442-85-2
    • DTXSID70710543
    • Benzo[f]quinolin-7(4H)-one
    • 7-hydroxybenzo[f]quinoline
    • Inchi: 1S/C13H9NO/c15-13-5-1-3-9-10-4-2-8-14-12(10)7-6-11(9)13/h1-8,14H
    • InChI Key: ZUSCRJRVDOSNIB-UHFFFAOYSA-N
    • SMILES: O=C1C=CC=C2C1=CC=C1C2=CC=CN1

Computed Properties

  • Exact Mass: 195.068413911Da
  • Monoisotopic Mass: 195.068413911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.1Ų
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